Cas no 329778-32-7 (N-(4-Chloro-3-nitrophenyl)-2-(4-methylpiperazin-1-yl)acetamide)

• Product Name: N-(4-Chloro-3-nitrophenyl)-2-(4-methylpiperazin-1-yl)acetamide
• CAS No: 329778-32-7
• MF: C₁₃H₁₇ClN₄O₃
• MW: 312.752081632614
• CID: 4712799
• Update Time: 2025-05-20

N-(4-Chloro-3-nitrophenyl)-2-(4-methylpiperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-3-nitrophenyl)-2-(4-methylpiperazin-1-yl)acetamide
• BAS 02139825
• STK495194
• N-(4-chloro-3-nitrophenyl)-2-(4-methylpiperazino)acetamide
• N-(4-Chloro-3-nitro-phenyl)-2-(4-methyl-piperazin-1-yl)-acetamide
• N-(4-Chloro-3-nitrophenyl)-2-(4-methylpiperazin-1-yl)acetamide

• Inchi： 1S/C13H17ClN4O3/c1-16-4-6-17(7-5-16)9-13(19)15-10-2-3-11(14)12(8-10)18(20)21/h2-3,8H,4-7,9H2,1H3,(H,15,19)
• InChI Key： NVRLKSUEECFISB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])NC(CN1CCN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Topological Polar Surface Area: 81.4

Additional information on N-(4-Chloro-3-nitrophenyl)-2-(4-methylpiperazin-1-yl)acetamide

N-(4-Chloro-3-nitrophenyl)-2-(4-methylpiperazin-1-yl)acetamide: A Comprehensive Overview

N-(4-Chloro-3-nitrophenyl)-2-(4-methylpiperazin-1-yl)acetamide, identified by the CAS Registry Number 329778-32-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a chloro-substituted nitrobenzene moiety linked to a piperazine ring via an acetyl group, creating a structure with both aromatic and heterocyclic components. This combination makes it a promising candidate for various biological assays and therapeutic interventions.

Recent studies have highlighted the potential of N-(4-Chloro-3-nitrophenyl)-2-(4-methylpiperazin-1-yl)acetamide as a modulator of key cellular pathways. Researchers have explored its ability to inhibit specific enzymes and receptors, which could be pivotal in treating conditions such as cancer, inflammation, and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of cyclooxygenase (COX) enzymes, suggesting its potential as an anti-inflammatory agent with reduced side effects compared to traditional NSAIDs.

The synthesis of CAS No. 329778-32-7 involves a multi-step process that combines nucleophilic aromatic substitution and amide bond formation. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield, making it more feasible for large-scale production. This compound's stability under various conditions has also been thoroughly investigated, with findings indicating that it maintains its integrity under physiological pH levels and moderate thermal conditions.

In terms of pharmacokinetics, recent research has focused on the absorption, distribution, metabolism, and excretion (ADME) properties of N-(4-Chloro-3-nitrophenyl)-2-(4-methylpiperazin-1-yl)acetamide. Preclinical studies in rodent models suggest that the compound has favorable bioavailability and exhibits selective accumulation in target tissues, which is crucial for its therapeutic efficacy. Additionally, its metabolic profile indicates minimal off-target effects, further supporting its potential as a drug candidate.

The application of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have revealed that the piperazine ring acts as a critical binding site for several protein targets, including kinases and G-protein coupled receptors (GPCRs). These insights have guided further optimization efforts to enhance binding affinity and selectivity.

Looking ahead, the development of analogs based on the structure of CAS No. 329778-32-7 is expected to expand its therapeutic applications. By modifying substituents on the benzene ring or altering the piperazine moiety, researchers aim to tailor the compound's properties for specific therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this compound through preclinical trials.

In conclusion, N-(4-Chloro-3-nitrophenyl)-2-(4-methylpiperazin-1-yl)acetamide represents a promising lead compound in drug discovery with diverse applications across multiple therapeutic areas. Its unique chemical structure, coupled with advancements in synthetic methodology and pharmacological evaluation, positions it as a key player in future drug development pipelines.